Cas no 2173997-02-7 (rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans)

• Product Name: rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans
• CAS No: 2173997-02-7
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5953393
• PubChem ID: 136589261
• Update Time: 2025-06-08

rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-(2,2-dimethylpropyl)-, 1-(1,1-dimethylethyl) ester, (3R,4R)-rel-
• rel-(3R,4R)-1-(tert-Butoxycarbonyl)-4-neopentylpyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans
• EN300-1697036
• AKOS034825600
• Rel-(3S,4S)-1-(tert-butoxycarbonyl)-4-neopentylpyrrolidine-3-carboxylic acid
• (3S,4S)-4-(2,2-Dimethylpropyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid
• Z3071564884
• 2173997-02-7

• Inchi： 1S/C15H27NO4/c1-14(2,3)7-10-8-16(9-11(10)12(17)18)13(19)20-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,17,18)/t10-,11-/m0/s1
• InChI Key： DEMMEQGYLVWWRE-QWRGUYRKSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](CC(C)(C)C)[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 389.4±35.0 °C(Predicted)
• pka: 4.47±0.40(Predicted)

Additional information on rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans

Introduction to CAS No. 2173997-02-7: Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans

Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 2173997-02-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans includes a pyrrolidine ring with a tert-butoxycarbonyl (Boc) protecting group at the nitrogen atom and a 2,2-dimethylpropyl substituent at the C-4 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the importance of chiral compounds in drug development due to their ability to interact selectively with biological targets. The racemic form of this compound consists of equal amounts of two enantiomers, each with distinct pharmacological profiles. Understanding the behavior and properties of these enantiomers is essential for optimizing the therapeutic potential of the compound.

In the context of medicinal chemistry, Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans has been investigated for its potential as a lead compound in the development of novel therapeutics. Its structural features make it an attractive candidate for modification and optimization through techniques such as structure-activity relationship (SAR) studies and molecular modeling.

One of the key areas of research involving this compound is its role in modulating specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent activity against certain enzymes and receptors involved in various diseases. This makes it a promising candidate for the treatment of conditions such as neurodegenerative disorders, inflammatory diseases, and cancer.

The tert-butoxycarbonyl (Boc) protecting group is a widely used functional group in organic synthesis due to its stability under mild conditions and ease of removal. This feature allows for controlled deprotection steps during the synthesis of complex molecules, which is crucial for maintaining the integrity and purity of the final product. In the case of Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans, the Boc group can be selectively removed to generate active intermediates or final products with desired functionalities.

The 2,2-dimethylpropyl substituent at the C-4 position of the pyrrolidine ring adds steric bulk to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. This steric effect is particularly important in designing molecules that can selectively bind to specific protein pockets or active sites.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of chiral compounds like Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans. Techniques such as asymmetric synthesis and catalytic methods have been developed to produce enantiomerically pure forms of these compounds with high yields and purity. These advancements have significantly reduced the cost and complexity associated with large-scale production, making it more feasible to explore their potential applications in pharmaceuticals.

In addition to its potential therapeutic applications, Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans has also been studied for its use as a building block in combinatorial chemistry. The ability to modify different functional groups within this molecule allows researchers to generate libraries of structurally diverse compounds that can be screened for various biological activities. This approach has proven valuable in identifying novel lead compounds with improved potency and selectivity.

The trans configuration of this compound adds another layer of complexity to its study. The spatial arrangement of substituents around the double bond can significantly affect the molecule's physical properties and reactivity. Understanding these effects is crucial for optimizing synthetic routes and predicting the behavior of the compound in different environments.

In conclusion, Rac-(3R,4R)-1-(tert-butoxy)carbonyl-4-(2,2-dimethylpropyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 2173997-02-7) represents an important class of chiral compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutics. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and development.